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Compound of Interest

Compound Name: 1-Penten-4-YN-3-OL

CAS No.: 14304-27-9

Cat. No.: B084421

Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 1-Penten-4-yn-3-ol (CAS No. 14304-27-9) in a laboratory setting. As a Senior

Application Scientist, my aim is to equip researchers, scientists, and drug development

professionals with the necessary information to manage this chemical safely, grounded in

established scientific principles and field-proven safety practices. This document is structured

to be a self-validating system for laboratory safety, emphasizing not just the "what," but the

critical "why" behind each recommendation.

Understanding the Hazard Profile of 1-Penten-4-yn-
3-ol
1-Penten-4-yn-3-ol is a unique bifunctional molecule containing both an alcohol and a terminal

alkyne. This structure dictates its specific hazard profile, which must be thoroughly understood

before any handling.

Flammability: The most immediate physical hazard is its high flammability. With an extremely

low flash point of approximately 6.887 °C, its vapors can ignite at temperatures well below

standard room temperature.[1] Vapors are also likely heavier than air and can travel to a
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distant ignition source.[2][3] Therefore, all work must be conducted away from any potential

ignition sources, including open flames, hot plates, and non-intrinsically safe electrical

equipment.[2][4][5]

Eye Damage: According to the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals, 1-Penten-4-yn-3-ol is classified as causing serious eye damage

(H318).[6][7] This necessitates stringent eye protection to prevent irreversible injury from

splashes or vapor exposure.

Reactivity of the Terminal Alkyne: The terminal C-H bond on the alkyne group is acidic (pKa

≈ 25) and can be deprotonated by strong bases to form an acetylide anion.[8][9] More

critically, terminal alkynes can react with certain metals, particularly heavy metals like copper,

silver, and mercury, to form highly unstable and explosive metal acetylides.[6][10] This

reactivity demands careful selection of equipment and avoidance of incompatible materials.

Key Physicochemical and Hazard Data
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Property Value/Information Source(s)

Molecular Formula C₅H₆O [6]

Molecular Weight 82.10 g/mol [6]

CAS Number 14304-27-9 [6]

Flash Point 6.887 °C [1]

Boiling Point 111.376 °C at 760 mmHg [1]

GHS Hazard Statement
H318: Causes serious eye

damage
[6][7]

Primary Hazards

Highly Flammable Liquid,

Serious Eye Damage,

Potential for Explosive

Acetylide Formation

[1][6][10]

Incompatible Materials

Strong oxidizing agents, acids,

acid anhydrides, and certain

metals (especially copper and

its alloys like brass and

bronze)

[11]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
Given the hazards, a comprehensive PPE strategy is mandatory. The selection of PPE is not

merely a checklist; it is a system designed to protect you from identified risks.

Core PPE Requirements
Eye and Face Protection:

Primary Protection: Chemical splash goggles that provide a complete seal around the

eyes are the minimum requirement.[12]
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Secondary Protection: A full-face shield must be worn over the chemical splash goggles

whenever handling larger quantities (>50 mL) or when there is a significant risk of

splashing. This provides an additional layer of protection for the entire face.[12]

Skin Protection:

Gloves: Nitrile gloves are recommended for their resistance to a range of chemicals,

including many solvents and alcohols.[13] Given that no glove material offers indefinite

protection, it is crucial to change gloves immediately if they become contaminated. For

prolonged operations, consider double-gloving.

Lab Coat: A flame-resistant (FR) lab coat is essential due to the high flammability of the

compound. Standard cotton or polyester lab coats can ignite and continue to burn, causing

severe injuries.[14]

Respiratory Protection:

All handling of 1-Penten-4-yn-3-ol must be performed within a certified chemical fume

hood to control vapor inhalation.[6] If there is a potential for exposure above established

limits, or in the event of a large spill where the fume hood's containment may be

compromised, a NIOSH-approved respirator with an organic vapor cartridge would be

necessary.[15]

Step-by-Step PPE Protocol (Donning and Doffing)
Properly putting on and taking off PPE is as critical as its selection to prevent cross-

contamination.

Donning Sequence:

Put on the flame-resistant lab coat and fasten it completely.

Put on the inner pair of nitrile gloves (if double-gloving).

Put on chemical splash goggles.

Put on the outer pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab

coat.
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Put on the face shield (if required).

Doffing Sequence (to be performed in a designated area):

Remove the face shield.

Remove the outer pair of gloves by peeling them off without touching the outside surface

with your bare skin. Dispose of them in the appropriate hazardous waste container.

Remove the flame-resistant lab coat by rolling it outwards and away from your body.

Remove the chemical splash goggles.

Remove the inner pair of gloves (if used) and dispose of them.

Wash hands thoroughly with soap and water.

Operational Plan: Safe Handling from Receipt to
Reaction
A systematic workflow minimizes risk at every stage of handling.

Pre-Handling and Storage
Receipt and Inspection: Upon receipt, inspect the container for any signs of damage or

leakage.

Storage Location: Store 1-Penten-4-yn-3-ol in a dedicated, well-ventilated flammable liquids

cabinet.[5][16] The storage area must be away from heat, sparks, and direct sunlight.[3][5]

Refrigerator Storage: If cold storage is required, it must be in a refrigerator or freezer

specifically designed and approved for flammable liquid storage (often labeled "explosion-

proof" or "flammables safe").[2][5] Never store this chemical in a standard household

refrigerator.[5]

Incompatibility: Ensure it is stored segregated from incompatible materials, especially strong

oxidizing agents and acids.[5][11]
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Experimental Workflow
The following diagram illustrates the logical flow for safely handling 1-Penten-4-yn-3-ol during

an experiment.
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Preparation Phase

Handling & Reaction Phase

Post-Reaction & Cleanup

1. Verify Fume Hood
Certification & Airflow

2. Assemble All Required PPE

3. Prepare Spill Kit
(for flammable solvents)

4. Ground & Bond Equipment
(if transferring >1L)

5. Don Full PPE

6. Transfer Chemical
Inside Fume Hood

7. Use Non-Metallic Tools
(e.g., PTFE-coated spatulas) Spill Occurs

Emergency Path

8. Keep Container Tightly
Closed When Not in Use

9. Quench Reaction Mixture
(if necessary)

10. Segregate Waste Streams
(Halogenated vs. Non-halogenated)

11. Decontaminate Glassware
with appropriate solvent

12. Doff PPE Correctly

Evacuate Immediate Area

Alert Colleagues & Safety Officer

Contain Spill with
Non-Combustible Absorbent

Clean Up Using Spark-Proof Tools

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Penten-4-yn-3-ol and Spill Response.
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Key Causality in the Workflow:

Step 4 (Grounding and Bonding): Pouring flammable liquids can generate static electricity,

which can serve as an ignition source.[2][17] Grounding and bonding containers provides a

path for static charge to dissipate safely.[4][5]

Step 7 (Non-Metallic Tools): To mitigate the risk of forming explosive acetylides, avoid

contact with copper, brass, bronze, silver, or mercury.[11] Using tools made of or coated with

inert materials like PTFE is a critical precaution.

Step 10 (Segregate Waste): Proper waste segregation is crucial for safe disposal and to

prevent unintended reactions in the waste container.[18][19]

Disposal Plan: Cradle-to-Grave Responsibility
As the generator of hazardous waste, you are responsible for its safe disposal from "cradle to

grave."

Waste Collection
Designated Waste Container: All waste containing 1-Penten-4-yn-3-ol, including rinsates

from cleaning glassware, must be collected in a clearly labeled hazardous waste container.

Labeling: The label must include the words "Hazardous Waste," the full chemical name "1-
Penten-4-yn-3-ol," and any other components in the waste stream. It should also have the

appropriate hazard pictograms (flammable, corrosive/eye damage).

Segregation: Do not mix this waste with incompatible waste streams, particularly strong

acids, bases, or oxidizers. It should be collected as a non-halogenated organic waste.[19]

Disposal Procedure
Quenching (Optional but Recommended): For residual, unreacted 1-Penten-4-yn-3-ol, the

reactivity of the terminal alkyne can be mitigated by quenching. This can be done by slowly

adding a proton source like isopropanol or methanol to the liquid waste in a fume hood.[6]

Container Management: Keep the waste container tightly sealed when not in use and store it

in a designated satellite accumulation area within the lab, away from operational areas.
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Final Disposal: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office.[6] Never pour this chemical down the drain. All disposal must

comply with local, state, and federal regulations.[20]

By adhering to these comprehensive guidelines, you can effectively mitigate the risks

associated with 1-Penten-4-yn-3-ol, ensuring a safe laboratory environment for yourself and

your colleagues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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